Cas no 895472-52-3 (N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 895472-52-3
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5861450
• PubChem ID: 7254261
• Update Time: 2025-05-24

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfonylpropanamide
• F2536-0576
• N-(6-methylbenzo[d]thiazol-2-yl)-3-tosylpropanamide
• 895472-52-3
• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide
• AKOS008411049

• Inchi： 1S/C18H18N2O3S2/c1-12-3-6-14(7-4-12)25(22,23)10-9-17(21)20-18-19-15-8-5-13(2)11-16(15)24-18/h3-8,11H,9-10H2,1-2H3,(H,19,20,21)
• InChI Key： IQAZFXKZPGRRON-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide

N-(6-Methyl-1,3-Benzothiazol-2-Yl)-3-(4-Methylbenzenesulfonyl)Propanamide: A Comprehensive Overview

N-(6-Methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide, also known by its CAS registry number 895472-52-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique pharmacological properties. The molecule consists of a benzothiazole ring system, a sulfonyl group, and an amide functional group, making it a versatile structure for further chemical modifications and biological evaluations.

The benzothiazole moiety in this compound is a key structural feature that contributes to its stability and reactivity. Benzothiazoles are known for their ability to act as ligands in metal complexes, which has led to their use in catalysis and materials science. Recent studies have highlighted the potential of benzothiazole derivatives as precursors for the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, sensing, and catalysis, making this compound a valuable building block in material chemistry.

The sulfonyl group in N-(6-Methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide adds another layer of functionality to the molecule. Sulfonyl groups are commonly used in pharmaceuticals to improve drug solubility and bioavailability. For instance, sulfonamides are often employed as intermediates in the synthesis of antibiotics and antifungal agents. Recent research has focused on optimizing the substitution patterns on the sulfonyl group to enhance the pharmacokinetic properties of such compounds.

The amide functional group present in this compound plays a crucial role in its biological activity. Amides are known for their ability to form hydrogen bonds, which is essential for interactions with biological targets such as enzymes and receptors. This makes the compound a promising candidate for drug discovery efforts targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

From a synthetic perspective, N-(6-Methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide can be synthesized through a multi-step process involving coupling reactions and functional group transformations. The synthesis typically begins with the preparation of the benzothiazole ring system, followed by the introduction of the sulfonyl group via sulfonation or substitution reactions. The final step involves amide bond formation using appropriate coupling agents or activation techniques.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing such compounds. For example, microwave-assisted synthesis and catalytic processes have been employed to improve reaction efficiency and reduce environmental impact. These methods not only enhance the scalability of the synthesis but also align with current trends toward more eco-friendly chemical manufacturing.

In terms of biological evaluation, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Kinase inhibitors are of great interest in oncology due to their ability to block cancer cell proliferation and metastasis.

Additionally, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have highlighted key interactions that contribute to its biological activity, paving the way for further optimization through structure-based drug design.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about its molecular structure, purity, and crystalline properties, ensuring high-quality standards for both research and industrial applications.

In conclusion, N-(6-Methyl-1,3-benzothiazol-2-yl)-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 895472-52-3) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features make it a valuable tool for researchers in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.